Ammonium hexachloroiridate(IV)

• IUPAC Name: diazanium;hexachloroiridium(2-)
• InChI: InChI=1S/6ClH.Ir.2H3N/h6*1H;;2*1H3/q;;;;;;+4;;/p-4
• InChI Key: LWNOUTCTZQNGEN-UHFFFAOYSA-J
• Canonical SMILES: [NH4+].[NH4+].Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl
• Molecular Formula: Cl6H8IrN2
• DSSTOX Substance ID: DTXSID70937632
• Molecular Weight: 441.0 g/mol
• Physical Description: Dark red powder, slightly soluble in water; [MSDSonline]
• CAS RN: 16940-92-4

Description

Ammonium hexachloroiridate(IV) is a chemical compound that has been studied for various applications, including its use as an oxidizing agent and its potential in antitumor treatments. The compound has been shown to have effects on the development of certain types of cancer in mice and has been observed to inhibit the blastogenic transformation of human lymphocytes .

Synthesis Analysis

The synthesis of related ammonium hexachlorometallate(IV) complex salts, such as those of platinum metals, involves thermal decomposition in a nitrogen atmosphere. The decomposition of these complex salts typically yields the respective metals as the final residue . While the specific synthesis of ammonium hexachloroiridate(IV) is not detailed in the provided papers, similar methods may be applicable.

Molecular Structure Analysis

The molecular structure of bis(diisopropylammonium) hexachloroiridate(IV) has been determined to crystallize in a monoclinic centrosymmetric space group. The compound features two crystallographically independent [IrCl6]2− anions, each located on a center of symmetry, and two crystallographically independent diisopropylammonium cations. Weak hydrogen bonding occurs between the cations and anions, forming layers parallel to the bc plane .

Chemical Reactions Analysis

The chemical reactions of ammonium hexachloroiridate(IV) include its photochemical reaction, which produces a product that has been found to retard the rate of development of Ehrlich ascites carcinoma and L1210 leukemia in mice. This indicates that the compound or its reaction products can interact with biological systems, affecting cell proliferation and potentially DNA, RNA, and protein synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of ammonium hexachloroiridate(IV) are not directly described in the provided papers. However, studies on similar compounds, such as ammonium hexachlorozirconate(IV), show that these types of compounds can undergo reactions like ammonolysis in gaseous ammonia at room temperature and vaporize at elevated temperatures . The thermal stability and decomposition characteristics of related hexachlorometallate(IV) salts suggest that ammonium hexachloroiridate(IV) may have similar properties, with the final decomposition products being the respective metals .

Scientific Research Applications

• Photochemical Reactions and Bacteriological Studies : Ammonium hexachloroiridate(IV) undergoes photochemical reactions under visible light in an ammonia atmosphere, leading to the conversion of the (IrCl6)2- ion. This reaction product influences the growth and cytokinesis of Escherichia coli, suggesting potential applications in bacteriological studies and phototherapy (Gale, Howle, & Smith, 1970).

• Antitumor Properties : The photochemical reaction product of Ammonium hexachloroiridate(IV) has been shown to retard the development of Ehrlich ascites carcinoma and L1210 leukemia in mice. It also inhibits blastogenic transformation in cultured human lymphocytes, indicating its potential as an antitumor agent (Gale, Walker, Smith, & Stone, 1971).

• Oxidimetric Applications : Ammonium hexachloroiridate(IV) has been used in oxidimetric titrations of various acids, showcasing its utility as an oxidizing agent in analytical chemistry (Rao, 1962).

• Stability in Electrochemical Measurements : Its stability as a redox couple in electrochemical mass transfer measurements has been evaluated, offering an alternative to commonly used redox couples like hexacyanoferrate (Weusten, Groot, & van der Schaaf, 2020).

• Thermal Decomposition Characteristics : The thermal decomposition behavior of ammonium hexachloroiridate(IV) has been studied, revealing its potential in the synthesis of metals and understanding of complex salt decomposition mechanisms (Yilmaz & Icbudak, 1996).

• Electron Acceptor in Plant Studies : It has been used as an electron acceptor for the plasmalemma redox system in maize roots, demonstrating its utility in plant physiological studies (Lüthen & Böttger, 1988).

• Radiochemical Processes in Iridium Complexes : Studies on the reduction reactions in iridium complexes, including ammonium hexachloroiridate(IV), have provided insights into radiochemical processes and the behavior of these complexes under various conditions (Cabral & Maddock, 1967).

• Alternative in Electrochemical Studies : Its application in cyclic voltammetry offers an alternative to studying electrochemical behaviors, particularly in comparison to the ferricyanide/ferrocyanide redox couple (Petrovic, 2000).

• Recovery from Laboratory Residues : A method has been developed to recover iridium from laboratory residues, involving the conversion of these residues to sodium hexachloroiridate(IV) and then to ammonium hexachloroiridate(IV), showcasing its role in metal recovery processes (Kauffman & Myers, 1978).

• Thermal Decomposition Study by XPS and SEM : The thermal decomposition of ammonium hexachloroiridate(IV) has been extensively studied using X-ray photoelectron spectroscopy and scanning electron microscopy, focusing on the formation of metallic iridium particles (Asanova et al., 2020).

Safety And Hazards

Ammonium hexachloroiridate(IV) is harmful if swallowed, in contact with skin or if inhaled. It is advised to avoid contact with skin and eyes, formation of dust and aerosols.